N-((4-cyclohexylthiazol-2-yl)methyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C19H24N2O3S/c1-23-14-8-9-15(17(10-14)24-2)19(22)20-11-18-21-16(12-25-18)13-6-4-3-5-7-13/h8-10,12-13H,3-7,11H2,1-2H3,(H,20,22)
• InChI Key: GNGMQHAWKTZZHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NCC2=NC(=CS2)C3CCCCC3)OC
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• CAS No.: 2034260-60-9

Description

N-((4-cyclohexylthiazol-2-yl)methyl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H24N2O3S and its molecular weight is 360.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study focused on the synthesis and antimicrobial screening of a series of compounds, including those related to N-((4-cyclohexylthiazol-2-yl)methyl)-2,4-dimethoxybenzamide. These compounds were tested against both Gram-positive and Gram-negative bacteria, as well as fungi, showing potential therapeutic intervention for the treatment of microbial diseases, especially against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Synthesis of Pharmaceutical Intermediates

Research has also been conducted on developing practical and scalable synthetic routes to various pharmaceutical intermediates, highlighting the importance of such compounds in the creation of efficient, cost-effective processes for the production of medically relevant molecules. The synthesis involves intricate steps to ensure the stability and efficacy of the final products, which can be critical for their application in drug development (Yoshida et al., 2014).

Anticonvulsant Activity

Compounds related to this compound have been evaluated for their anticonvulsant effects. These studies have demonstrated that certain derivatives possess significant anticonvulsant activity, which could be beneficial for the development of new treatments for seizure disorders. The evaluation of these compounds in animal models indicates their potential for further investigation and development into therapeutic agents (Clark et al., 1984).

Mechanism of Action

Target of Action

N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2,4-dimethoxybenzamide is a compound that has been synthesized with a thiazole ring, which is known to have diverse biological activities Thiazole derivatives have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs .

Mode of Action

Thiazole derivatives are known to exhibit a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The compound’s interaction with its targets and the resulting changes would depend on the specific biological activity it exhibits.

Biochemical Pathways

Thiazole derivatives have been reported to modulate various biochemical pathways depending on their biological activities . For instance, they may affect the synthesis of neurotransmitters, such as acetylcholine, in the case of neuroprotective activity .

Result of Action

Thiazole derivatives have been reported to exhibit a variety of biological activities, which would result in various molecular and cellular effects .